![molecular formula C8H14O B6226829 {5-methylspiro[2.3]hexan-5-yl}methanol CAS No. 2751611-81-9](/img/no-structure.png)
{5-methylspiro[2.3]hexan-5-yl}methanol
Description
“{5-methylspiro[2.3]hexan-5-yl}methanol” is a compound with the molecular formula C8H14O2 and a CAS number of 173203-63-9 . It is also known as [5-(hydroxymethyl)spiro[2.3]hexan-5-yl]methanol .
Synthesis Analysis
The synthesis of “{5-methylspiro[2.3]hexan-5-yl}methanol” can be achieved through organic synthetic chemistry routes. The specific method involves a series of reaction steps and is usually carried out in a chemical laboratory .Molecular Structure Analysis
The IUPAC name of this compound is spiro[2.3]hexane-5,5-diyldimethanol . The InChI code is 1S/C8H14O2/c9-5-8(6-10)3-7(4-8)1-2-7/h9-10H,1-6H2 .Physical And Chemical Properties Analysis
This compound is typically a powder . It is soluble in organic solvents such as ethanol and dimethyl sulfoxide . The melting point is approximately -50 degrees Celsius, and the boiling point is around 140 degrees Celsius .Safety and Hazards
The compound is labeled with the GHS07 pictogram, and the signal word is "Warning" . Hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '{5-methylspiro[2.3]hexan-5-yl}methanol' involves the conversion of a spirocyclic ketone to the corresponding alcohol using a reducing agent.", "Starting Materials": [ "5-methyl-2-cyclohexenone", "Sodium borohydride", "Methanol", "Water" ], "Reaction": [ "Dissolve 5-methyl-2-cyclohexenone in methanol", "Add sodium borohydride to the solution and stir for several hours", "Quench the reaction with water", "Extract the product with a suitable organic solvent", "Dry the organic layer over anhydrous sodium sulfate", "Concentrate the solution to obtain the desired product" ] } | |
CAS RN |
2751611-81-9 |
Product Name |
{5-methylspiro[2.3]hexan-5-yl}methanol |
Molecular Formula |
C8H14O |
Molecular Weight |
126.2 |
Purity |
95 |
Origin of Product |
United States |
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